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Compound of Interest

Compound Name: N-Ethylnicotinamide

Cat. No.: B150366

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and metabolic context of N-Ethylnicotinamide. The information is intended for
researchers, scientists, and professionals in the field of drug development and life sciences.

Chemical Structure and Identification

N-Ethylnicotinamide, a derivative of nicotinamide (a form of vitamin B3), is characterized by a
pyridine ring substituted with an ethylamido group at the 3-position.

Chemical Formula: CsH1o0N20[1]
IUPAC Name: N-ethylpyridine-3-carboxamide[2]
SMILES String: CCNC(=0)C1=CN=CC=C1][2]

Synonyms: Nicotinic acid monoethylamide, N-Monoethylnicotinamide, N-Ethyl-3-
pyridinecarboxamide[3]

Physicochemical Properties

A summary of the key physicochemical properties of N-Ethylnicotinamide is presented in the
table below.
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Property Value Reference
Molecular Weight 150.18 g/mol [1]
Melting Point 57 °C [4]
Boiling Point 146-147 °C at 3 Torr [4]

Solubilit Slightly soluble in Chloroform
olubili
Y and Methanol

Note: An experimental pKa value for N-Ethylnicotinamide is not readily available in the
reviewed literature.

Spectroscopic Data

Detailed experimental spectroscopic data for N-Ethylnicotinamide is not available in a
consolidated format in the public domain. However, techniques such as *H NMR, 3C NMR, and
IR spectroscopy are standard methods for its structural confirmation. One source indicates that
the ethyl group protons in *H NMR typically appear in the range of 6 1.2—-1.4 ppm.[1]

Synthesis of N-Ethylnicotinamide

N-Ethylnicotinamide can be synthesized through several chemical routes. Below are detailed
protocols for two common methods.

Schotten-Baumann Reaction

This method involves the acylation of ethylamine with nicotinoyl chloride.
Experimental Protocol:

o Reaction Setup: In a suitable reaction vessel, dissolve nicotinoyl chloride (1.0 equivalent) in
anhydrous dichloromethane under a nitrogen atmosphere.

o Addition of Ethylamine: Cool the solution to 0-5 °C using an ice bath. Slowly add ethylamine
(1.2 equivalents) to the stirred solution.
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o Base Addition: Add a 10% aqueous solution of sodium hydroxide to neutralize the
hydrochloric acid formed during the reaction. The reaction is typically biphasic
(dichloromethane/water).[1]

o Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography
(TLC) with a mobile phase of ethyl acetate:methanol (9:1).[1]

o Work-up: Once the reaction is complete, separate the organic layer. Wash the organic layer
with water and then with brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by recrystallization to yield N-
Ethylnicotinamide.[1]

Acid-Catalyzed Condensation

This method involves the direct condensation of nicotinic acid and ethylamine using an acid
catalyst.

Experimental Protocol:

o Reaction Setup: In a round-bottom flask, combine nicotinic acid (1.0 equivalent) and
ethylamine (1.2 equivalents).

o Catalyst Addition: Add a sulfonic acid resin, such as Amberlyst-15, as the catalyst (5 wt%).[1]
o Reaction Conditions: Heat the reaction mixture to 120 °C and maintain for a specified period.

o Work-up and Purification: After the reaction is complete, the catalyst can be removed by
filtration. The product, N-Ethylnicotinamide, can be purified from the reaction mixture,
potentially through distillation or recrystallization.[1]

Metabolic Pathway

N-Ethylnicotinamide is a known metabolite of the respiratory stimulant Nikethamide (N,N-
Diethylnicotinamide).[1] The metabolic conversion involves the de-ethylation of Nikethamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of N-
Ethylnicotinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150366#what-is-the-structure-of-n-ethylnicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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